Cas no 13796-06-0 (Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro-)

Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro- structure
13796-06-0 structure
Product name:Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro-
CAS No:13796-06-0
MF:C9H10ClNO4
MW:231.633001804352
CID:1255922
PubChem ID:3570093

Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Nitro-5-chlorobenzaldehyde dimethyl acetal
    • Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro-
    • 4-Chloro-2-(dimethoxymethyl)-1-nitrobenzene
    • 5-Chloro-2-nitrobenzaldehyde dimethyl acetal
    • 13796-06-0
    • 4-Chloro-2-dimethoxymethyl-1-nitro-benzene
    • 5-chloro-2-nitrobenzaldehyde dimethylacetal
    • 5-chloro-2-nitro-benzaldehyde dimethylacetal
    • 4-chloro-2-dimethoxymethyl-1-nitrobenzene
    • SCHEMBL2928829
    • IAUJGFVKHWXBFX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H10ClNO4/c1-14-9(15-2)7-5-6(10)3-4-8(7)11(12)13/h3-5,9H,1-2H3
    • InChI Key: IAUJGFVKHWXBFX-UHFFFAOYSA-N
    • SMILES: COC(C1=C(C=CC(=C1)Cl)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 231.0299
  • Monoisotopic Mass: 231.0298355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6

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